1-(2-butyl-1H-imidazol-4-yl)-N-methyl-N-(5-quinolinylmethyl)methanamine

• IUPAC Name: N-[(2-butyl-1H-imidazol-5-yl)methyl]-N-methyl-1-quinolin-5-ylmethanamine
• InChI: InChI=1S/C19H24N4/c1-3-4-10-19-21-12-16(22-19)14-23(2)13-15-7-5-9-18-17(15)8-6-11-20-18/h5-9,11-12H,3-4,10,13-14H2,1-2H3,(H,21,22)
• InChI Key: BUVNMOYMLMPKGE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC=C(N1)CN(C)CC2=C3C=CC=NC3=CC=C2
• Molecular Formula: C19H24N4
• Molecular Weight: 308.4 g/mol

Description

1-(2-butyl-1H-imidazol-4-yl)-N-methyl-N-(5-quinolinylmethyl)methanamine, commonly known as BQCA, is a chemical compound that belongs to the family of imidazoline receptors. It is a synthetic compound that is used in scientific research to study the physiological and biochemical effects of imidazoline receptors.

Mechanism of Action

BQCA acts as a selective agonist of imidazoline receptors. It binds to the receptors and activates them, leading to various physiological and biochemical effects. The exact mechanism of action of BQCA is not fully understood, but it is believed to involve the modulation of ion channels, neurotransmitter release, and second messenger systems.
Biochemical and Physiological Effects:
BQCA has been shown to have various biochemical and physiological effects in laboratory experiments. It has been found to regulate blood pressure, heart rate, and insulin secretion. BQCA has also been shown to have neuroprotective effects and to improve cognitive function in animal models. Additionally, BQCA has been found to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

BQCA is a useful tool for studying the function of imidazoline receptors in laboratory experiments. It is selective for imidazoline receptors and does not interact with other receptors. BQCA is also stable and can be easily synthesized and purified. However, BQCA has some limitations in laboratory experiments. It has poor solubility in water, which can limit its use in some experiments. Additionally, BQCA has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research involving BQCA. One area of research is the development of new compounds that are more selective and potent agonists of imidazoline receptors. Another area of research is the study of the long-term effects of BQCA on various physiological and biochemical processes. Additionally, BQCA can be used to study the interaction of imidazoline receptors with other compounds and drugs, which can lead to the development of new therapies for various diseases.

Synthesis Methods

BQCA is synthesized by a multistep process that involves the reaction of 2-butyl-1H-imidazole-4-carbaldehyde with N-methyl-N-(5-quinolinylmethyl)amine in the presence of a reducing agent. The final product is obtained after purification and characterization using various techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

BQCA is used in scientific research to study the role of imidazoline receptors in various physiological and biochemical processes. It is used as a tool to investigate the function of imidazoline receptors in the central nervous system, cardiovascular system, and metabolic regulation. BQCA is also used to study the interaction of imidazoline receptors with other compounds and drugs.